Methyl 3-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)amino)benzoate hydrochloride

• IUPAC Name: methyl 3-[(2-methyl-[1]benzofuro[3,2-d]pyrimidin-4-yl)amino]benzoate;hydrochloride
• InChI: InChI=1S/C19H15N3O3.ClH/c1-11-20-16-14-8-3-4-9-15(14)25-17(16)18(21-11)22-13-7-5-6-12(10-13)19(23)24-2;/h3-10H,1-2H3,(H,20,21,22);1H
• InChI Key: PLLMKLZEQNSKLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=N1)NC3=CC=CC(=C3)C(=O)OC)OC4=CC=CC=C42.Cl
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol

Description

“Methyl 3-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)amino)benzoate hydrochloride” is a complex organic compound. It is likely to be a derivative of pyrrolo[2,3-d]pyrimidine. Pyrrolo[2,3-d]pyrimidines are known for their wide range of biological activities, including antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities.

Molecular Structure Analysis

The molecular structure of such compounds is often complex, with multiple rings and functional groups. The molecules are often connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be complex and varied. For instance, the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary widely. For instance, some similar compounds are advised to be stored in a dark place, sealed in dry, at room temperature.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Methyl 3-((2-methylbenzofuro[3,2-d]pyrimidin-4-yl)amino)benzoate hydrochloride and related compounds have been extensively utilized in the synthesis of various heterocyclic systems. These include the preparation of 3-[(benzyloxycarbonyl)amino] substituted 4H-pyrido[1,2-a]pyrimidin-4-ones, 4H-pyrimido[1,2-b]pyridazin-4-ones, and other complex heterocyclic compounds. Such syntheses often involve catalytical transfer hydrogenation or reaction with hydrogen bromide in acetic acid (Toplak et al., 1999).

Synthesis of Intermediates for Herbicides

This compound has been used in the synthesis of intermediates for herbicides like Bispyribac-sodium. The process involves synthesizing methyl 2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoate, an essential intermediate in the formulation of this herbicide (Li Yuan-xiang, 2008).

Safety and Hazards

The safety and hazards associated with such compounds can also vary widely. For instance, some similar compounds have hazard statements like H302, H315, H319 and precautionary statements like P264, P270, P280, P301, P301, P302, P305, P312, P313, P321, P330, P332, P337, P338, P351, P352, P362.

Future Directions

The future directions for research on such compounds could involve further exploration of their biological activities, development of more efficient synthesis methods, and investigation of their potential applications in various fields.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibitCDK2 , a cyclin-dependent kinase involved in cell cycle regulation, and JAK1 , a member of the Janus kinase family involved in cytokine signaling.

Mode of Action

Compounds with similar structures have been found to inhibit their targets by binding to the active site, preventing the target from performing its normal function .

Biochemical Pathways

Inhibition of cdk2 and jak1 can affect cell cycle progression and cytokine signaling pathways, respectively .

Result of Action

Inhibition of cdk2 and jak1 can lead to altered cell cycle progression and cytokine signaling, potentially leading to cell death in certain contexts .